Cas no 29577-19-3 (Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)-)
29577-19-3 structure
Product Name:Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)-
Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)-
- 1-tert-butyl-3,5-diethylbenzene
- DTXSID10183752
- 29577-19-3
- 1,3-diethyl-5-t-butylbenzene
- 5-(TERT-BUTYL)-M-CYMENE
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- Inchi: 1S/C14H22/c1-6-11-8-12(7-2)10-13(9-11)14(3,4)5/h8-10H,6-7H2,1-5H3
- InChI Key: ISMIPBZQDCUHAO-UHFFFAOYSA-N
- SMILES: C(C)(C)(C)C1C=C(CC)C=C(CC)C=1
Computed Properties
- Exact Mass: 190.17226
- Monoisotopic Mass: 190.172150702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
29577-19-3 (Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(1-methylethyl)-) Related Products
- 630-76-2(Tetraphenylmethane)
- 3905-64-4(2,6-Di-tert-butylnaphthalene)
- 7397-06-0(4-(tert-Butyl)-1,2-dimethylbenzene)
- 10275-58-8(2,7-Di-tert-butylnaphthalene)
- 1014-60-4(1,3-Di-tert-butylbenzene)
- 1012-72-2(1,4-Di-tert-butylbenzene)
- 1460-02-2(1,3,5-Tri-tert-butylbenzene)
- 717-74-8(1,3,5-Triisopropylbenzene)
- 15181-11-0(3,5-Di-tert-butyltoluene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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